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Compound of Interest

Compound Name: Nonadecyl methane sulfonate

Cat. No.: B15622293

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the known chemical properties and
synthetic methodologies related to nonadecyl methanesulfonate. It is important to note that
publicly available experimental data on this specific long-chain alkyl methanesulfonate is
exceptionally limited. Consequently, this document also draws upon established principles of
organic chemistry and data from closely related compounds to provide a predictive and
practical framework for researchers.

Core Chemical Properties

Direct experimental data for the physicochemical properties of nonadecyl methanesulfonate
are not readily available in the scientific literature. However, based on its structure, certain
properties can be inferred. It is expected to be a waxy solid at room temperature with very low
solubility in water and higher solubility in nonpolar organic solvents.

Below is a summary of the basic molecular information that has been identified for nonadecyl
methanesulfonate.
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Property Value Source

--INVALID-LINK--, --INVALID-
CAS Number 62732-72-3

LINK--
--INVALID-LINK--, --INVALID-
Molecular Formula C20H4203S
LINK--
_ --INVALID-LINK--, --INVALID-
Molecular Weight 362.61 g/mol

LINK--

Synthesis of Long-Chain Alkyl Methanesulfonates:
An Exemplary Protocol

While a specific protocol for the synthesis of nonadecyl methanesulfonate is not published, the
general synthesis of alkyl methanesulfonates is well-established. It typically involves the
reaction of the corresponding alcohol with methanesulfonyl chloride in the presence of a base.
A patent for an invention involving RNA interference describes the synthesis of a similar long-
chain alkyl methanesulfonate, 9-octadecyl-nonadecyl methanesulfonate, providing a valuable
experimental example.[1]

Experimental Protocol: Synthesis of 9-Octadecyl-
nonadecyl Methanesulfonate[1]

This protocol details the activation of a secondary alcohol, 19-hydroxyheptatriacontane, to its
methanesulfonate derivative.[1]

Materials:

19-hydroxyheptatriacontane

Methanesulfonyl chloride

Anhydrous solvent (e.g., dichloromethane)

Base (e.g., triethylamine)
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Procedure:

o Dissolve 19-hydroxyheptatriacontane in an anhydrous solvent under an inert atmosphere.
e Cool the reaction mixture in an ice bath.

e Add the base (e.g., triethylamine) to the solution.

e Slowly add methanesulfonyl chloride to the reaction mixture.

» Allow the reaction to proceed at a low temperature for a specified time, monitoring the
progress by a suitable method (e.g., thin-layer chromatography).

e Upon completion, quench the reaction with a suitable reagent (e.g., water or a mild acid).

o Extract the product with an organic solvent.

o Wash the organic layer with brine and dry it over an anhydrous salt (e.g., sodium sulfate).

e Remove the solvent under reduced pressure to obtain the crude product.

» Purify the crude product by a suitable method, such as column chromatography on silica gel.

The final product, 9-octadecyl-nonadecyl methanesulfonate, was characterized by *H NMR
spectroscopy to confirm its purity.[1]

Proposed Synthesis Workflow for Nonadecyl
Methanesulfonate

The following diagram illustrates a probable synthetic workflow for nonadecyl
methanesulfonate, based on the general principles of alkyl methanesulfonate synthesis.
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Caption: Proposed synthesis workflow for nonadecyl methanesulfonate.
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Properties of the Starting Material: 1-Nonadecanol

Understanding the properties of the precursor alcohol is crucial for planning the synthesis and
purification of nonadecyl methanesulfonate. The properties of 1-nonadecanol are well-

documented.
Property Value
CAS Number 1454-84-8
Molecular Formula C19H400
Molecular Weight 284.5 g/mol
Appearance White solid
Melting Point 62.0t0 64.0 °C
Boiling Point 344.0 to 346.0 °C (estimated)
Solubility in water 0.004781 mg/L at 25 °C (estimated)

Data sourced from The Good Scents Company.

Reactivity and Stability

Alkyl methanesulfonates are known to be effective alkylating agents due to the good leaving
group nature of the methanesulfonate anion.[2] Short-chain alkyl methanesulfonates, such as
methyl methanesulfonate (MMS) and ethyl methanesulfonate (EMS), are well-studied
genotoxic agents.[2] While the biological activity of long-chain analogues like nonadecyl
methanesulfonate is not documented, it is reasonable to assume that they would also exhibit
alkylating properties.

The stability of alkyl methanesulfonates can be influenced by factors such as temperature, pH,
and the presence of nucleophiles. Hydrolysis can occur, particularly under basic or acidic
conditions, to regenerate the alcohol and methanesulfonic acid.

Spectroscopic Characterization
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No specific spectroscopic data (NMR, IR, Mass Spectrometry) for nonadecyl methanesulfonate
has been found in the public domain. For researchers synthesizing this compound, the
following are expected characteristic signals:

» 1H NMR: A triplet corresponding to the terminal methyl group of the nonadecyl chain, a
multiplet for the methylene group adjacent to the sulfonate ester oxygen shifted downfield
compared to the alcohol precursor, a singlet for the methyl group of the methanesulfonate
moiety, and a complex multiplet for the remaining methylene groups of the long alkyl chain.

e 13C NMR: A signal for the carbon of the methylene group attached to the sulfonate oxygen
shifted significantly downfield, a signal for the methyl carbon of the methanesulfonate group,
and a series of signals for the carbons of the nonadecyl chain.

e IR Spectroscopy: Characteristic strong asymmetric and symmetric S=0O stretching bands of
the sulfonate group, typically in the regions of 1350-1380 cm~* and 1170-1180 cm™1,
respectively. C-O stretching vibrations will also be present.

o Mass Spectrometry: The molecular ion peak may be observed, along with characteristic
fragmentation patterns including loss of the methanesulfonate group and fragmentation of
the long alkyl chain.

Biological Activity and Signhaling Pathways

There is currently no information available in scientific literature or databases regarding the
biological activity or any associated signaling pathways of nonadecyl methanesulfonate. Long-
chain alkyl methanesulfonates are used in some analytical applications, such as in the analysis
of water-soluble vitamins.[2]

Conclusion

Nonadecyl methanesulfonate remains a poorly characterized compound in the public domain.
This guide has synthesized the available information and provided a predictive framework
based on the known chemistry of alkyl methanesulfonates. The provided exemplary synthesis
protocol for a related long-chain alkyl methanesulfonate offers a practical starting point for its
preparation. Further experimental investigation is required to fully elucidate the chemical,
physical, and biological properties of nonadecyl methanesulfonate. Researchers working with
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this compound are encouraged to perform thorough characterization and to handle it with the
appropriate precautions for a potential alkylating agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Nonadecyl Methanesulfonate: A Technical Overview of
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15622293?utm_src=pdf-custom-synthesis
https://patentimages.storage.googleapis.com/3f/f2/2d/60462840868c5c/EP1844772A1.pdf
https://lipids.alfa-chemistry.com/products/alkyl-methane-sulfonates-339.html
https://www.benchchem.com/product/b15622293#nonadecyl-methane-sulfonate-chemical-properties
https://www.benchchem.com/product/b15622293#nonadecyl-methane-sulfonate-chemical-properties
https://www.benchchem.com/product/b15622293#nonadecyl-methane-sulfonate-chemical-properties
https://www.benchchem.com/product/b15622293#nonadecyl-methane-sulfonate-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15622293?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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